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Compound of Interest

Compound Name: Stilbazo

Cat. No.: B1143335

This guide provides comprehensive safety and handling information for Stilbazo, a chemical
compound utilized in research and development, particularly in dye chemistry and as a
spectrophotometric reagent.[1][2][3] It is intended for researchers, scientists, and drug
development professionals who may handle this substance.

Chemical Identification and Properties

Stilbazo, also known by its systematic name Stilbene-4,4'-bis[(1-az0)-3,4-
dihydroxybenzene]-2,2'-disulfonic acid diammonium salt, is an azo dye.[2][3] Its primary use is
for research and development purposes and not for medicinal, household, or other uses.[4]
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Identifier Value
CAS Number 1571-36-4[2][3][4][5][6]
EC Number 216-389-7[4]

Molecular Formula

C26H26N6010S2[3][4][6]

Molecular Weight 646.65 g/mol [3][4][6]
Appearance Red to dark blue to black powder or crystal[3][5]
Solubility Soluble in water[5]
Stilbene-4,4'-bis[(1-az0)-3,4-
Synonyms dihydroxybenzene]-2,2'-disulfonic Acid

Diammonium Salt[3][7]

Hazard Identification and Classification

Stilbazo is classified as a hazardous substance. The primary hazards are skin and eye

irritation. [1]

Hazard Classification Category
Skin Corrosion/Irritation Category 2[1]
Serious Eye Damage/Eye Irritation Category 2A[1]

Hazard Statements:

o Causes skin irritation.[1]

o Causes serious eye irritation.[1]

Signal Word: Warning[1]

Safe Handling and Storage Protocols

Proper handling and storage procedures are crucial to minimize risk.
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3.1. Engineering Controls and Personal Protective Equipment (PPE)

A general workflow for handling Stilbazo in a laboratory setting should prioritize safety through
engineering controls and appropriate personal protective equipment.
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General Laboratory Handling Workflow for Stilbazo
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Caption: General Laboratory Handling Workflow for Stilbazo
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Ventilation: Handle in a well-ventilated place.[1][8] If dust or aerosols are generated, use a
local exhaust system.[1][8]

Eye/Face Protection: Wear safety glasses or a face shield.[1][8]

Skin Protection: Wear protective gloves.[1][8]

Respiratory Protection: Use a dust respirator.[1][8]

3.2. General Handling Precautions

Avoid formation of dust and aerosols.[4]

Avoid contact with skin, eyes, and clothing.[1][8]

Wash hands and face thoroughly after handling.[1][8]

Use non-sparking tools.[4]

Prevent fire caused by electrostatic discharge steam.[4]

3.3. Storage Conditions

Keep container tightly closed.[1][4]

Store in a dry, cool, and well-ventilated place.[4] A cool and dark place is recommended, with
temperatures below 15°C.[7]

Store away from incompatible materials such as oxidizing agents.[1][8]

Store apart from foodstuff containers.[4]

Emergency Procedures

In the event of exposure or a spill, follow these first-aid and emergency measures.
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Emergency Response Protocol for Stilbazo Exposure

Exposure Event

If on skin

Skin Contact /

Take off contaminated clothing
and wash before reuse
If skin irritation occurs:
Get medical advice/attention

Wash with plenty of water

Eye Cpntact
Rinse cautiously with water
for several minutes

Remove contact lenses,
if present and easy to do.
Continue rinsing

If eye irritation persists:
Get medical advice/attention

If inhaled

Caption: Emergency Response Protocol for Stilbazo Exposure

4.1. First-Aid Measures

Inhalation

Move victim to fresh air

If breathing is difficult,
give oxygen

If not breathing,
give artificial respiration

Consult a doctor

Click to download full resolution via product page

« If on Skin: Wash with plenty of water.[1][4] If skin irritation occurs, get medical advice or
attention.[1] Take off contaminated clothing and wash it before reuse.[1][4]

 If in Eyes: Rinse cautiously with water for several minutes.[1][4] Remove contact lenses if
present and easy to do, and continue rinsing.[1][4] If eye irritation persists, get medical
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advice or attention.[1]

« If Inhaled: Move the victim into fresh air.[4] If breathing is difficult, give oxygen.[4] If not
breathing, give artificial respiration and consult a doctor immediately.[4]

« If Swallowed: Rinse mouth with water.[4] Do not induce vomiting.[4] Call a doctor or Poison
Control Center immediately.[4]

4.2. Accidental Release Measures

Use personal protective equipment.[1][8]

Keep people away from and upwind of the spill/leak.[1][8]

Prevent the product from entering drains.[1][8]

Sweep up the dust to collect it into an airtight container, being careful not to disperse it.[1][8]
4.3. Fire-Fighting Measures
» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

» Advice for Firefighters: Wear a self-contained breathing apparatus for firefighting if
necessary.[4]

Toxicological and Ecological Information

Limited quantitative data is available for the toxicological and ecological effects of Stilbazo.
5.1. Toxicological Information

o Acute Toxicity (Oral): No data available.[4]

o Skin Corrosion/Irritation: No data available for a detailed description, but it is classified as
causing skin irritation.[1][4]

o Serious Eye Damage/Irritation: No data available for a detailed description, but it is classified
as causing serious eye irritation.[1][4]
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5.2. Ecological Information

e Toxicity to Fish: No data available.[4]

o Persistence and Degradability: No data available.[4]
e Bioaccumulative Potential: No data available.[4]

Disposal Considerations

Dispose of Stilbazo and its container in accordance with local, regional, and national
regulations.

Transport Information

o UN Number (for reference only): UN2811[4]

This guide is intended to provide a comprehensive overview of the safety and handling
precautions for Stilbazo based on currently available information. It is essential to consult the
most recent Safety Data Sheet (SDS) from your supplier and to conduct a thorough risk
assessment before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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stilbazo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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